3-(2-chlorophenyl)-5-methyl-N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C24H17ClN4O3/c1-13-18(12-19-24(26-13)31-23(28-19)15-8-4-3-5-9-15)27-22(30)20-14(2)32-29-21(20)16-10-6-7-11-17(16)25/h3-12H,1-2H3,(H,27,30)
• InChI Key: SVNWYJVWZIWDJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=N1)OC(=N2)C3=CC=CC=C3)NC(=O)C4=C(ON=C4C5=CC=CC=C5Cl)C
• Molecular Formula: C24H17ClN4O3
• Molecular Weight: 444.9 g/mol
• CAS No.: 2034521-16-7

Description

This compound is a heterocyclic carboxamide featuring an isoxazole core linked to a fused oxazolo-pyridine moiety. The 2-chlorophenyl group at the 3-position of the isoxazole and the 5-methyl substituent on the oxazolo-pyridine ring contribute to its unique physicochemical and pharmacological properties.

Biological Activity

The compound 3-(2-chlorophenyl)-5-methyl-N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)isoxazole-4-carboxamide is a member of the isoxazole family, which has gained attention for its diverse biological activities, particularly in anticancer research. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cancer cell lines, and potential therapeutic applications.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{19}\text{H}_{18}\text{Cl}\text{N}_3\text{O}_2$$

The biological activity of isoxazole derivatives is often attributed to their ability to interact with specific molecular targets, including enzymes and receptors. The compound under study may inhibit certain enzymes or modulate receptor functions, leading to its observed biological effects. Detailed biochemical studies are required to elucidate these pathways.

Anticancer Activity

Recent studies have evaluated the anticancer properties of various isoxazole derivatives, including the compound . The following table summarizes findings from relevant studies:

Compound	Cell Line	IC50 (μg/ml)	Mechanism
3-(2-chlorophenyl)-5-methyl-N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)isoxazole-4-carboxamide	Hep3B (liver)	23.00	Induces apoptosis
3-(2-chlorophenyl)-5-methyl-N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)isoxazole-4-carboxamide	HeLa (cervical)	15.48	Cell cycle arrest in G2/M phase
3-(2-chlorophenyl)-5-methyl-N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)isoxazole-4-carboxamide	MCF-7 (breast)	39.80	Antioxidant activity

Case Study: Anticancer Efficacy
In a study published in PMC, various isoxazole derivatives were synthesized and tested against multiple cancer cell lines. The compound exhibited significant cytotoxicity against Hep3B and HeLa cells with IC50 values indicating potent activity. Notably, it induced apoptosis rather than necrosis in Hep3B cells, suggesting a promising therapeutic profile for cancer treatment .

Other Biological Activities

Apart from anticancer properties, isoxazole compounds have been reported to possess various biological activities including:

• Antioxidant Activity : The compound demonstrated antioxidant properties with an IC50 comparable to established antioxidants.
• Anti-inflammatory Effects : Isoxazoles have been implicated in reducing inflammation through modulation of inflammatory pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 3-(2-chlorophenyl)-5-methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-isoxazolecarboxamide

• Key Differences: Core Heterocycle: The analog replaces the oxazolo[5,4-b]pyridine with a simpler thiazole ring. Substituents: The 4-(4-methylphenyl) group on the thiazole (vs. 5-methyl-2-phenyl on the oxazolo-pyridine) introduces steric bulk but lacks the fused aromatic system, which may reduce π-π stacking interactions in biological targets. Molecular Weight: The analog has a molecular weight of 409.89 g/mol , whereas the target compound’s fused system likely increases molecular weight, affecting solubility and bioavailability.

Table 1: Structural and Functional Comparison

Feature	Target Compound	Analog
Core Structure	Isoxazole + fused oxazolo-pyridine	Isoxazole + thiazole
Aromatic Substituents	2-Chlorophenyl (isoxazole), 5-methyl-2-phenyl (oxazolo-pyridine)	2-Chlorophenyl (isoxazole), 4-(4-methylphenyl) (thiazole)
Molecular Complexity	High (fused bicyclic system)	Moderate (monocyclic thiazole)
Hypothetical Solubility	Lower (due to increased lipophilicity from fused rings)	Higher (simpler structure)

Comparison with Biopharmacule Speciality Chemicals Derivatives

The Biopharmacule catalog includes compounds such as N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino)-5-thiazolecarboxamide monohydrate (BP 27384) and N-(2-chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)-N-methylthiazole-5-carboxamide (BP 27385) .

• Key Contrasts :
  • Heterocycle Type : Both Biopharmacule compounds use pyrimidine-thiazole hybrids, unlike the target’s isoxazole-oxazolo-pyridine system. Pyrimidines often enhance hydrogen-bonding capacity, which may improve target engagement.
  • Functional Groups : The hydroxyethyl-piperazine substituents in BP 27384/27385 introduce polar, ionizable groups absent in the target compound. This difference could significantly alter pharmacokinetic profiles (e.g., half-life, renal clearance).
  • Methylation : BP 27385 includes an N-methyl group on the carboxamide, which may reduce metabolic oxidation compared to the target’s unmodified carboxamide.

Broader Context: Heterocyclic Carboxamides in Literature

Compounds like 2-chloro-N-(2-pyridin-4-ylpyrimidin-4-yl)benzamide (478039-51-9) and N-(3-chloro-4-methylphenyl)-2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide (356090-88-5) highlight trends in carboxamide design:

• Chlorophenyl vs. Methylphenyl : Chlorine’s electron-withdrawing effects enhance stability but may increase toxicity compared to methyl groups.
• Isoindole vs. Isoxazole : Isoindole-based carboxamides (e.g., 356090-88-5) exhibit planar aromatic systems, favoring intercalation in DNA or enzyme active sites, whereas isoxazoles offer greater synthetic versatility.

Research Implications and Limitations

• Gaps in Data : The provided evidence lacks direct pharmacological or thermodynamic data (e.g., IC₅₀, logP) for the target compound, necessitating extrapolation from structural analogs.
• Synthetic Challenges: The fused oxazolo-pyridine system in the target compound likely requires multistep synthesis, contrasting with simpler monocyclic analogs .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer:

• Employ Design of Experiments (DOE) to systematically vary reaction parameters (e.g., temperature, solvent ratios, catalyst loading) and identify optimal conditions. Fractional factorial designs are effective for minimizing trials while capturing interactions between variables .
• Consider ultrasonic irradiation to enhance reaction efficiency, as demonstrated in analogous heterocyclic syntheses, which reduced reaction times from hours to minutes and improved purity (>95% without crystallization) .
• Purification via column chromatography with gradient elution (e.g., hexane/ethyl acetate) or recrystallization in ethanol/water mixtures can isolate the compound from byproducts .

Q. What analytical techniques are critical for confirming the compound’s structural integrity?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Use $^1$H and $^13$C NMR to verify substituent positions and aromaticity. For example, downfield shifts in $^1$H NMR (~8.0–8.5 ppm) indicate aromatic protons near electron-withdrawing groups .
• X-ray Crystallography : Resolve crystal packing and confirm stereochemistry, particularly for the oxazolo-pyridine and isoxazole moieties .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular weight and fragmentation patterns to distinguish isobaric impurities .

Q. What preliminary assays are recommended to evaluate the compound’s biological activity?

Methodological Answer:

• Conduct enzyme inhibition assays (e.g., fluorescence-based or radiometric) to screen for activity against kinases or proteases, given the compound’s heterocyclic core .
• Use cell viability assays (MTT or ATP-luciferase) in cancer cell lines to assess antiproliferative effects. Dose-response curves (1–100 µM) can establish IC$_{50}$ values .

Advanced Research Questions

Q. How can computational methods guide the design of derivatives with enhanced target selectivity?

Methodological Answer:

• Apply quantum chemical calculations (DFT or MP2) to map electrostatic potentials and identify regions for functionalization (e.g., adding hydrogen-bond donors to the chlorophenyl group) .
• Use molecular docking (AutoDock Vina, Schrödinger) to predict binding affinities for targets like FXR receptors, leveraging structural analogs (e.g., 4-(chloromethyl)-5-cyclopropylisoxazole derivatives) as templates .
• Implement machine learning (QSAR models) to correlate substituent effects with bioactivity data from public databases (ChEMBL, PubChem) .

Q. How should researchers address contradictions between in vitro activity and in vivo efficacy?

Methodological Answer:

• Investigate metabolic stability via liver microsome assays (human/rodent) to identify rapid degradation pathways (e.g., oxidation of the methyl group) .
• Perform ADME profiling (Caco-2 permeability, plasma protein binding) to assess bioavailability limitations. Poor solubility (<10 µg/mL in PBS) may necessitate formulation with cyclodextrins .
• Reconcile purity discrepancies (e.g., 95% vs. 99%) by repeating assays with rigorously purified batches to exclude confounding effects from trace impurities .

Q. What mechanistic insights can be gained from studying the compound’s reactivity under varying conditions?

Methodological Answer:

• Probe acid/base stability by incubating the compound in buffers (pH 1–13) and monitoring degradation via HPLC. Isoxazole rings are prone to hydrolysis under strong acidic conditions .
• Use kinetic isotope effects (KIE) to elucidate reaction pathways in catalytic processes. For example, deuterated solvents can reveal proton transfer steps in cyclization reactions .

Q. How can researchers improve selectivity for a specific biological target over off-target interactions?

Methodological Answer:

• Perform SAR studies by synthesizing analogs with modified substituents (e.g., replacing 2-chlorophenyl with 3-fluorophenyl) and testing against panels of related targets (e.g., kinase isoforms) .
• Utilize cryo-EM or surface plasmon resonance (SPR) to visualize binding interactions and identify non-specific hydrophobic contacts .

Q. What strategies are effective for analyzing the compound’s stability under long-term storage?

Methodological Answer:

• Conduct accelerated stability studies (40°C/75% RH for 6 months) with periodic HPLC analysis to detect degradation products (e.g., oxidation of the methyl group to carboxylic acid) .
• Use LC-MS/MS to quantify degradation pathways and establish optimal storage conditions (e.g., -20°C under argon) .

Methodological and Technical Guidance

Q. How can interaction studies (e.g., protein binding) be rigorously designed?

Methodological Answer:

• Employ isothermal titration calorimetry (ITC) to measure binding thermodynamics (ΔH, ΔS) for protein-ligand interactions. Ensure proper buffer matching to minimize heat artifacts .
• Use differential scanning fluorimetry (DSF) to assess thermal stabilization of target proteins upon compound binding, with SYPRO Orange as a fluorescent probe .

Q. What advanced statistical approaches are recommended for analyzing complex experimental datasets?

Methodological Answer:

• Apply multivariate analysis (PCA or PLS regression) to identify correlations between synthesis parameters (e.g., catalyst type, solvent polarity) and bioactivity outcomes .
• Use Bayesian optimization to iteratively refine reaction conditions, reducing the number of trials needed to achieve >90% yield .